Cas no 1396875-61-8 (2-{4-2-hydroxy-2-(thiophen-2-yl)ethylpiperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one dihydrochloride)

• Product Name: 2-{4-2-hydroxy-2-(thiophen-2-yl)ethylpiperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one dihydrochloride
• CAS No: 1396875-61-8
• MF: C₁₆H₂₇Cl₂N₃O₃S
• MW: 412.374881029129
• CID: 5957773
• PubChem ID: 71783381
• Update Time: 2025-06-22

2-{4-2-hydroxy-2-(thiophen-2-yl)ethylpiperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-{4-2-hydroxy-2-(thiophen-2-yl)ethylpiperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one dihydrochloride
• 2-[4-(2-hydroxy-2-thiophen-2-ylethyl)piperazin-1-yl]-1-morpholin-4-ylethanone:dihydrochloride
• 2-(4-(2-hydroxy-2-(thiophen-2-yl)ethyl)piperazin-1-yl)-1-morpholinoethanone dihydrochloride
• AKOS026686469
• F6031-1695
• 2-[4-(2-hydroxy-2-thiophen-2-ylethyl)piperazin-1-yl]-1-morpholin-4-ylethanone;dihydrochloride
• VU0529771-1
• 1396875-61-8
• 2-{4-[2-hydroxy-2-(thiophen-2-yl)ethyl]piperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one dihydrochloride

• Inchi： 1S/C16H25N3O3S.2ClH/c20-14(15-2-1-11-23-15)12-17-3-5-18(6-4-17)13-16(21)19-7-9-22-10-8-19;;/h1-2,11,14,20H,3-10,12-13H2;2*1H
• InChI Key： KIBZPLHSAYEUDL-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCOCC1)CN1CCN(CC(O)C2SC=CC=2)CC1.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 411.1150183g/mol
• Monoisotopic Mass: 411.1150183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.5Ų

Additional information on 2-{4-2-hydroxy-2-(thiophen-2-yl)ethylpiperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one dihydrochloride

2-{4-2-hydroxy-2-(thiophen-2-yl)ethylpiperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one dihydrochloride (CAS No. 1396875-61-8): An Overview

2-{4-2-hydroxy-2-(thiophen-2-yl)ethylpiperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one dihydrochloride (CAS No. 1396875-61-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of piperazine and morpholine, and it exhibits a unique combination of structural features that make it a promising candidate for various therapeutic applications.

The molecular structure of 2-{4-2-hydroxy-2-(thiophen-2-yl)ethylpiperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one dihydrochloride consists of a central piperazine ring linked to a thiophene moiety and a morpholine ring. The presence of these functional groups imparts specific pharmacological properties, including high solubility, stability, and the ability to cross biological membranes. These characteristics are crucial for the compound's potential use in drug development.

Recent studies have focused on the pharmacological profile of 2-{4-2-hydroxy-2-(thiophen-2-yl)ethylpiperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one dihydrochloride. One notable area of research is its potential as an antidepressant. Preclinical studies have shown that this compound exhibits significant antidepressant-like effects in animal models, with mechanisms that may involve the modulation of serotonin and dopamine neurotransmission. The compound's ability to enhance monoamine levels in the brain makes it a promising candidate for further investigation in this area.

In addition to its antidepressant properties, 2-{4-2-hydroxy-2-(thiophen-2-yl)ethylpiperazin-1-yl}-1-(morpholin-4-yl)ethan-1-one dihydrochloride has also been studied for its potential as an anxiolytic agent. Research has demonstrated that it can reduce anxiety-like behaviors in rodent models, suggesting its potential use in treating anxiety disorders. The mechanism behind these effects is thought to involve the modulation of GABAergic and glutamatergic systems, which are key players in anxiety regulation.

The safety profile of 2-{4-2-hydroxy-2-(thiophen-2-y l)ethylpiperazin - 1 - yl} - 1 - (morpholin - 4 - yl)ethan - 1 - one dihydrochloride has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with minimal side effects observed. These findings support its potential for further clinical development.

Clinical trials are currently underway to evaluate the efficacy and safety of 2-{4 - 2 - hydroxy - 2 - (thiophen - 2 - yl)ethylpiperazin - 1 - yl} - 1 - (morpholin - 4 - yl)ethan - 1 - one dihydrochloride in human subjects. Early results from Phase I trials have been promising, with the compound demonstrating good pharmacokinetic properties and a favorable safety profile. These findings have paved the way for more advanced clinical trials to explore its therapeutic potential.

Beyond its potential as a therapeutic agent, 2-{4 - 2 - hydroxy - 2 - (thiophen - 2 - yl)ethylpiperazin - 1 - yl} - 1 -(morpholin - 4-y l)ethanone dihydrochloride has also been investigated for its utility as a research tool. Its unique chemical structure and pharmacological properties make it valuable for studying the mechanisms underlying various neurological disorders. Researchers are using this compound to gain insights into the complex interactions between different neurotransmitter systems and their roles in disease pathogenesis.

In conclusion, 2-{4 - 2-hydroxy - 2 -(thiophen - 2-y l)ethylpip erazin - 1-y l} -(morpholin -- yl )ethanone dihydrochloride (CAS No. 1396875--8 ) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its potential as an antidepressant and anxiolytic agent, coupled with its favorable safety profile, makes it a valuable candidate for further clinical development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the treatment of various neurological disorders.